Cas no 1273959-75-3 (4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine)

• Product Name: 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine
• CAS No: 1273959-75-3
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• MDL: MFCD17388930
• CID: 5158565
• PubChem ID: 55115026
• Update Time: 2025-06-14

4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)cyclohexan-1-amine
• 4-((1h-Benzo[d]imidazol-2-yl)thio)cyclohexan-1-amine
• (1s,4s)-4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine
• Cyclohexanamine, 4-(1H-benzimidazol-2-ylthio)-
• 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine

• MDL： MFCD17388930
• Inchi： 1S/C13H17N3S/c14-9-5-7-10(8-6-9)17-13-15-11-3-1-2-4-12(11)16-13/h1-4,9-10H,5-8,14H2,(H,15,16)
• InChI Key： JTWGPBBNDMWUJZ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 80

Additional information on 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine

Comprehensive Overview of 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine (CAS No. 1273959-75-3): Properties, Applications, and Research Insights

The compound 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine (CAS No. 1273959-75-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its benzodiazolylsulfanyl moiety combined with a cyclohexylamine backbone makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold or ligand for metal-organic frameworks, aligning with trends in precision medicine and green chemistry.

In recent years, the demand for heterocyclic amine derivatives like 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine has surged due to their role in developing targeted cancer therapies and neuroprotective agents. The compound's sulfur-containing benzimidazole segment contributes to enhanced binding affinity with biological targets, a feature frequently discussed in AI-driven drug design forums. Its CAS No. 1273959-75-3 serves as a critical identifier in patent literature and regulatory documentation worldwide.

From a synthetic chemistry perspective, this compound exemplifies the growing interest in sustainable cross-coupling reactions. The thioether linkage between the benzodiazole and cyclohexylamine groups allows for further functionalization, making it valuable for high-throughput screening libraries. Laboratories focusing on fragment-based drug discovery often prioritize such building blocks due to their balanced hydrophobicity and hydrogen-bonding capacity.

The physicochemical profile of 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine reveals interesting characteristics for formulation scientists. Its logP value and aqueous solubility data (frequently queried in computational chemistry databases) suggest suitability for both oral and injectable drug delivery systems. These properties align with industry demands for bioavailability-enhancing molecular frameworks, a hot topic in preclinical development discussions.

Emerging studies highlight the compound's potential in photodynamic therapy applications, where its benzodiazole chromophore could enable light-activated therapeutic effects. This connects with the broader scientific interest in theranostic agents – molecules combining diagnostic and therapeutic functions. The CAS 1273959-75-3 substance has been referenced in several recent publications exploring ROS-generating compounds for oxidative stress-mediated treatments.

Analytical methodologies for characterizing 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine have evolved with advancements in LC-MS techniques and NMR spectroscopy. These topics consistently rank high in search engine queries from analytical chemists. The compound's protonation sites and tautomeric equilibrium (between benzimidazole and imidazobenzene forms) present fascinating challenges for structural elucidation specialists.

In material science contexts, the chelating ability of this amine derivative opens possibilities for designing molecular sensors or catalytic complexes. Its cyclohexyl conformational flexibility allows adaptation to various coordination geometries, a property leveraged in supramolecular chemistry research. Such applications resonate with the current focus on smart materials in nanotechnology communities.

The commercial availability of CAS No. 1273959-75-3 through specialty chemical suppliers has facilitated its adoption across multiple disciplines. Procurement specialists often search for bulk quantities or custom synthesis options, reflecting the compound's transition from research curiosity to practical utility. Proper storage conditions and handling protocols remain frequently discussed aspects in technical datasheets.

Looking forward, 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine exemplifies the convergence of medicinal chemistry and materials engineering. Its dual applicability positions it well for emerging fields like chemical biology and molecular electronics. Researchers continue to explore its structure-activity relationships through both experimental and in silico approaches, addressing common queries about QSAR modeling of similar compounds.

This comprehensive profile of 4-(1H-1,3-benzodiazol-2-ylsulfanyl)cyclohexan-1-amine (CAS No. 1273959-75-3) underscores its scientific significance while addressing frequently searched technical aspects. The compound's multifaceted nature ensures its continued relevance across chemical and life science disciplines, with new applications likely to emerge as research progresses.